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Compound of Interest

Compound Name: Nickel-63

Cat. No.: B225782 Get Quote

This document provides comprehensive, procedural guidance for laboratory personnel,

including researchers, scientists, and drug development professionals, on the safe handling

and disposal of Nickel-63 (Ni-63). Adherence to these protocols is critical for minimizing risk

and ensuring regulatory compliance.

Understanding Nickel-63 and Its Hazards
Nickel-63 is a radioactive isotope with a long half-life of 100.1 years.[1][2][3] It decays by

emitting low-energy beta particles, with a maximum energy of 66 keV and an average energy

of 17 keV.[1] Ni-63 does not emit any significant gamma radiation.[2][3]

The primary radiological hazard associated with Ni-63 is internal exposure through inhalation or

ingestion, not external exposure.[4] The beta particles emitted by Ni-63 have a very short range

and are not an external radiation threat.[1][4] In fact, standard disposable gloves are sufficient

to completely stop these beta particles.[4][5]

External Hazard: The external dose rate from Ni-63 is considered negligible.[1][5] Shielding

is generally not required.[1]

Internal Hazard: Internal deposition is the more significant hazard.[4] Therefore, preventing

skin contamination, inhalation, and ingestion is the primary safety focus.

Personal Protective Equipment (PPE)
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Standard laboratory PPE is required to prevent contamination. Due to the low energy of Ni-63's

beta emissions, specialized radiation shielding apparel is not necessary.

Minimum PPE:

Disposable Gloves: Always wear disposable gloves when handling Ni-63.[4][6] Change

gloves frequently to prevent the spread of contamination.[4][7]

Lab Coat: A standard lab coat is required to protect personal clothing.[6][7]

Safety Glasses: Wear safety glasses to protect against splashes and potential eye

contamination.[6][7]

It is crucial to note that standard radiation monitoring badges (film or TLD) will not detect the

low-energy beta radiation from Ni-63.[1][4] Therefore, personnel dosimetry is not typically

required or useful.[4][8]

Quantitative Data Summary
The following table summarizes the key radiological data for Nickel-63.

Property Value Citations

Half-Life 100.1 years [1][2][3]

Emission Type Beta (β⁻) particles [1][2][3]

Max. Beta Energy 66 keV [1]

Avg. Beta Energy 17 keV [1]

Max. Range in Air 5 cm [1]

Max. Range in Tissue < 0.01 cm [1]

Annual Limit on Intake

(Ingestion)
9000 µCi [1]

Annual Limit on Intake

(Inhalation)
2000 µCi [1]
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Operational Plan: From Handling to Disposal
A systematic approach is essential for safely managing Ni-63 in a laboratory setting.

Designated Area: Conduct all work with Ni-63 in a designated area. Cover work surfaces

with plastic-backed absorbent paper to contain any potential spills.[6]

Indirect Handling: Use tools and tongs to handle sources and containers to minimize direct

contact.[6]

No Direct Hand Contact: Avoid touching unshielded sources or potentially contaminated

surfaces with gloved hands.[6]

Ventilation: For procedures that could generate aerosols or vapors, work within a fume hood.

[8]

Standard Geiger-Müller (G-M) survey meters are not effective for detecting Ni-63 contamination

due to the low energy of its beta emissions.[1] The required method for detecting removable

contamination is a wipe survey analyzed with a Liquid Scintillation Counter (LSC).[1][9]

Frequency: Perform wipe tests of the work area before, during, and after experiments.[7]

Regular wipe testing is the only way to ensure a clean work environment.[1]

Procedure: A detailed protocol for performing a wipe test is provided in Section 5.

In case of personal or area contamination, follow these steps:

Personal Decontamination:

Immediately wash the affected skin area thoroughly with mild soap and water.[10]

Do not abrade the skin; blot dry gently.[10]

Perform a wipe test on the affected area to confirm the effectiveness of the

decontamination.

Notify the Radiation Safety Officer (RSO) of the incident.
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Area Decontamination:

Alert personnel in the immediate area.

Contain the spill using absorbent paper.

Wearing appropriate PPE, clean the area with a suitable cleaning agent.

Perform a wipe test to confirm the area is free of contamination.

Collect all contaminated materials (gloves, paper, etc.) for radioactive waste disposal.

All waste containing Ni-63 must be segregated and disposed of according to institutional and

regulatory requirements.

Solid Waste:

Includes contaminated gloves, absorbent paper, and other lab materials.

These should be collected in designated, clearly labeled radioactive waste containers.[1]

Disposal is typically handled through an off-site radioactive waste program.[1]

Liquid Waste:

Scintillation Vials: Dispose of liquid scintillation vials through the solid waste stream.[1]

Aqueous Solutions: Some institutions may permit sewer disposal for small quantities of

soluble waste. For example, a laboratory disposal limit might be set at 3 mCi per month.[1]

Always consult your institution's RSO for specific limits and procedures.

Experimental Protocol: Wipe Test for Ni-63
Contamination
This protocol details the standard procedure for detecting removable Ni-63 contamination using

a wipe test and a Liquid Scintillation Counter (LSC).

Objective: To determine if removable radioactive contamination is present on a surface.
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Materials:

Filter paper, cotton swabs, or other approved wipe media.

Vial holder or map of the survey area.

Liquid scintillation vials.

Scintillation cocktail.

Liquid Scintillation Counter (LSC).

Disposable gloves.

Methodology:

Preparation:

Put on a clean pair of disposable gloves.

Create a diagram of the area to be surveyed. Number the locations on the diagram that

you will wipe.

Wipe Sampling:

For each location, take a piece of filter paper or a swab.

Wipe a surface area of approximately 100 cm² (a 10cm x 10cm square).

Apply firm pressure and wipe the area using an "S" pattern to ensure thorough coverage.

Sample Preparation:

Place each wipe into a separate, labeled liquid scintillation vial. The label should

correspond to the location on your survey diagram.

In a fume hood, carefully add the appropriate amount of scintillation cocktail to each vial.

Cap each vial securely.
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Background and Control:

Prepare a "blank" or "background" vial containing only a clean, unused wipe and

scintillation cocktail. This will be used to determine the background radiation level.

Counting:

Load the sample vials and the background vial into the Liquid Scintillation Counter.

Set the LSC to the appropriate energy window for Ni-63.

Initiate the counting sequence. The LSC will report results in Counts Per Minute (CPM).

Data Analysis:

Subtract the background CPM from the sample CPM to get the net CPM for each wipe.

Convert net CPM to Disintegrations Per Minute (DPM) using the counter's efficiency for Ni-

63.

Compare the DPM/100 cm² value for each location to the action levels set by your

institution's Radiation Safety Program.

Action:

If any wipe exceeds the action level, the area is considered contaminated.

Decontaminate the area as described in Section 4.3 and perform a follow-up wipe test to

verify effectiveness.

Mandatory Visualizations
The following diagrams illustrate key workflows and relationships for the safe handling of

Nickel-63.
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Figure 1: Ni-63 Handling & Safety Workflow
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Figure 1: Ni-63 Handling & Safety Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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